2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C22H15ClFN3O2/c23-15-10-11-19-16(12-15)21(14-6-2-1-3-7-14)26-22(29)27(19)13-20(28)25-18-9-5-4-8-17(18)24/h1-12H,13H2,(H,25,28)
• InChI Key: FCJNAFOYUMOYGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=O)N(C3=C2C=C(C=C3)Cl)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H15ClFN3O2
• Molecular Weight: 407.8 g/mol

Description

2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide, also known as AC-262,356, is a synthetic compound that belongs to the family of selective androgen receptor modulators (SARMs). It was first developed by the pharmaceutical company Acadia Pharmaceuticals and has been studied extensively for its potential applications in the fields of sports medicine, bodybuilding, and aging research.

Scientific Research Applications

Design and Synthesis for Pharmacological Activities

Research has demonstrated the synthesis of novel quinazolinyl acetamides, exploring their potential for analgesic and anti-inflammatory activities. Studies reveal that certain synthesized compounds exhibit significant analgesic and anti-inflammatory properties, surpassing standard reference drugs in efficacy, with a notably lower ulcerogenic potential compared to aspirin (Alagarsamy et al., 2015).

Structural Aspects and Properties

Further investigations into the structural aspects of amide-containing isoquinoline derivatives have shed light on their formation of gels and crystalline salts with mineral acids, indicating potential applications in material science and drug formulation due to their enhanced fluorescence emission in certain conditions (Karmakar et al., 2007).

Antimicrobial and Anticancer Potentials

Another study synthesized quinazolinyl acetamide derivatives to evaluate their in vitro antimicrobial and anticancer activities. The findings suggest that specific compounds exhibit significant antimicrobial activity and potential anticancer properties, underscoring the importance of molecular docking studies in the design of new pharmacologically active molecules (Mehta et al., 2019).

Analgesic and Anti-inflammatory Evaluation

Research on new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones highlighted their antimicrobial activities, emphasizing the pharmacological importance of oxoquinazoline derivatives. Such studies contribute to understanding the structure-activity relationships necessary for designing potent analgesic and anti-inflammatory drugs (Patel & Shaikh, 2011).

Anti-inflammatory and Analgesic Agents

Additionally, the synthesis of novel quinazolinone derivatives has been explored for their potential as anti-inflammatory and analgesic agents. This research underlines the therapeutic potential of quinazolinone compounds in treating pain and inflammation, offering a basis for further pharmacological exploration (Farag et al., 2012).